Cas no 732926-20-4 (2-{8-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetic acid)

• Product Name: 2-{8-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetic acid
• CAS No: 732926-20-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• MDL: MFCD09965537
• CID: 4655844
• PubChem ID: 42065010
• Update Time: 2025-10-31

2-{8-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{8-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetic acid
• (8-Benzyl-2,4-dioxo-1,3,8-triaza-spiro[4.5]dec-3-yl)-aceticacid
• 2-{8-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid
• CCG-309947
• AKOS015956314
• EN300-238718
• AB88171
• (8-Benzyl-2,4-dioxo-1,3,8-triaza-spiro[4.5]dec-3-yl)-acetic acid
• F2142-0003
• 732926-20-4
• 2-(8-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl)acetic acid

• MDL： MFCD09965537
• Inchi： 1S/C16H19N3O4/c20-13(21)11-19-14(22)16(17-15(19)23)6-8-18(9-7-16)10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,23)(H,20,21)
• InChI Key： SQVWAFNWFNAQLX-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CC3C=CC=CC=3)CC2)NC(N1CC(=O)O)=O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 90Ų

Additional information on 2-{8-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetic acid

Introduction to 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic Acid (CAS No. 732926-20-4)

2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid (CAS No. 732926-20-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and therapeutic applications.

The spirocyclic structure of 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid is characterized by a central spiro junction that connects two distinct ring systems. The presence of the benzyl group and the triazaspiro ring system imparts specific chemical and biological properties to this compound. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

In terms of its chemical structure, 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid consists of a spirocyclic core with a benzyl substituent and two oxo groups. The spirocyclic core is a key feature that contributes to the compound's stability and reactivity. The benzyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The two oxo groups introduce additional functional groups that can participate in various chemical reactions and interactions with biological targets.

Recent research has focused on the pharmacological properties of 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid has also been investigated for its anti-cancer effects. A study published in *Cancer Research* reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

The synthesis of 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid has been optimized to improve yield and purity. Various synthetic routes have been explored to access this compound efficiently. One common approach involves the reaction of a suitable spirocyclic precursor with a benzyl-substituted reagent followed by oxidation steps to introduce the oxo groups. These synthetic methods have been refined to ensure high yields and stereoselectivity.

The biological activity of 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid has been further investigated using in vitro and in vivo models. In vitro studies have shown that this compound exhibits potent activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. In vivo studies using animal models have confirmed its efficacy in reducing tumor growth and improving survival rates.

The potential therapeutic applications of 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid are not limited to cancer treatment alone. Recent research has also explored its use in other disease areas such as neurodegenerative disorders and cardiovascular diseases. For example, a study published in *Neuropharmacology* found that this compound can protect neurons from oxidative stress-induced damage and reduce inflammation in the brain.

Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying the effects of 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetic acid and to optimize its pharmacological properties for clinical use. Ongoing studies are focused on improving its solubility and bioavailability through prodrug strategies and formulation development.

In conclusion, 2-{8-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-ylic acid (CAS No. 732926-20) is a promising compound with diverse biological activities and therapeutic potential. Its unique spirocyclic structure and functional groups make it an attractive candidate for further development as a novel therapeutic agent in various disease areas.